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This guide provides a comprehensive overview of the taxonomic classification of fungi

belonging to the genus Exserohilum. It is intended for researchers, scientists, and drug

development professionals, offering detailed methodologies and comparative data essential for

accurate identification and research.

Introduction and Taxonomic Hierarchy
Exserohilum is a genus of dematiaceous (darkly pigmented) filamentous fungi, first

circumscribed by Leonard & Suggs in 1974.[1][2] These fungi are cosmopolitan, commonly

found in soil and on plant material, particularly grasses.[1][3] While many species are plant

pathogens, some are clinically significant, causing a range of human infections known as

phaeohyphomycosis.[1][3] The sexual reproductive stage (teleomorph) of Exserohilum species

is classified under the genus Setosphaeria.[1][2][3]

The formal taxonomic classification of Exserohilum is as follows:

Kingdom: Fungi[1][2]

Phylum: Ascomycota[1][3][4]
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Class: Dothideomycetes[2][4]

Order: Pleosporales[1][2][4]

Family: Pleosporaceae[1][3][4]

Genus:Exserohilum[1][2]

Morphological Identification
Identification of Exserohilum species relies on a combination of macroscopic colony features

and microscopic characteristics of the conidia and conidiophores.

On standard media like Potato Dextrose Agar (PDA), Exserohilum species exhibit rapid growth,

producing woolly to cottony colonies.[1][5] The colonies are initially pale or grayish and quickly

mature to dark gray, olivaceous black, or brownish-black, with a characteristic black reverse.[1]

[5][6]

Microscopic examination reveals septate, brown hyphae.[1] The key distinguishing features are

related to the asexual reproductive structures:

Conidiophores: These are structures that bear conidia. They can be up to 200 µm long, are

septate, unbranched, and often bent at sharp angles (geniculate), becoming paler near the

apex.[1][3]

Conidia: These are the asexual spores. They are typically brown, ellipsoidal to fusiform, and

can be straight or distinctly curved.[1][6] A critical diagnostic feature for the genus is the

strongly protruding, truncate hilum—a scar left at the base of the conidium after detachment

from the conidiophore.[1][2][3][6] The septum directly above the hilum is often thickened and

dark.[3][6] Conidia are multi-septate (distoseptate), with the number of septa varying

between species.[1][3]

The primary morphological trait that differentiates Exserohilum from the closely related genera

Bipolaris and Drechslera is the nature of the hilum.[6]
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Diagram 1: Differentiation of Exserohilum from related genera based on hilum morphology.

Comparative Morphological Data
The dimensions and septation of conidia are crucial for species-level identification. The table

below summarizes these quantitative characteristics for several key Exserohilum species.
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Species

Conidia
Dimensions
(Length x Width in
µm)

Number of Septa
(Distosepta)

Key Distinguishing
Features

E. rostratum 20 - 90 x 9 - 22[7][8] 4 - 9[7]

Long, straight or

slightly curved conidia

with dark bands at

both ends and a

prominent basal

septum.[7]

E. longirostratum 60 - 475 x 12 - 26[5] 13 - 21[5]

Often considered a

variant of E.

rostratum.[5][9]

Conidia narrow

gradually towards the

apex into a long beak.

[5]

E. mcginnisii 44 - 76 x 11 - 18[7] 4 - 8[7]

Warty projections on

outer walls; lacks dark

bands at the ends.[7]

Recent studies

suggest it is a

synonym of E.

rostratum.[6][9]

E. turcicum
52 - 144 x (not

specified)[10]
2 - 12[10]

Causes Northern Corn

Leaf Blight.[3][11]

Conidia are elongated

and spindle-shaped.

[10]

E. persianum 97 - 132 x 13 - 19[12] 5 - 11[12]

Fusiform to obclavate-

fusoid conidia, pale to

dark brown.[12]
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Note: Recent multi-locus phylogenetic studies have revealed that E. longirostratum and E.

mcginnisii are conspecific with E. rostratum.[6][9]

Molecular Identification and Phylogenetics
While morphology provides the foundation for identification, molecular analysis is essential for

accurate species delimitation and phylogenetic placement.[11][12] Multi-locus sequence

analysis (MLSA) is highly recommended over single-gene analysis.[9][11]

Several gene regions are routinely used for the phylogenetic analysis of Exserohilum:

Internal Transcribed Spacer (ITS) region: The primary fungal DNA barcode.[6][9][13]

Glyceraldehyde-3-phosphate dehydrogenase (GPDH/GAPDH): A protein-coding gene

providing good species resolution.[9][12][13]

Translation elongation factor 1-alpha (tef1-α): Another widely used protein-coding marker.[9]

[12][13]

Other markers: Actin (act), RNA polymerase II second largest subunit (rpb2), and beta-

tubulin (tub2) are also used in comprehensive phylogenetic studies to resolve species

boundaries.[9][11]

Experimental Protocols
This section details the standard protocols for the morphological and molecular

characterization of Exserohilum.

Isolation: Isolate the fungus from infected plant tissue or clinical samples by plating small

sections onto Potato Dextrose Agar (PDA), often amended with antibiotics to suppress

bacterial growth.

Culturing: Incubate plates at 25°C for 7-14 days.[12] Colony morphology, color, and growth

rate should be recorded.[12]

Microscopic Examination (Slide Culture):
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Cut a small block of sterile PDA and place it on a sterile microscope slide in a moist

chamber (e.g., a petri dish with sterile, moist filter paper).

Inoculate the four sides of the agar block with a small amount of mycelium from the pure

culture.

Place a sterile coverslip on top of the agar block.

Incubate at 25°C until sufficient growth and sporulation are observed.

Carefully remove the coverslip and mount it on a new slide with a drop of lactophenol

cotton blue. Mount the agar block on a separate slide.

Observe under a light microscope, noting the characteristics of conidiophores and conidia.

Measure at least 50 conidia to determine the size range.
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Laboratory Protocol

Bioinformatic Analysis

1. Pure Fungal Culture
(on PDA)

2. Genomic DNA Extraction

3. PCR Amplification
(ITS, GPDH, tef1-α, etc.)

4. Gel Electrophoresis
(Verify Amplicon)

5. PCR Product Purification
& Sanger Sequencing

6. Sequence Assembly
& BLASTn Analysis (NCBI)

7. Multiple Sequence Alignment
(e.g., MAFFT)

8. Phylogenetic Tree Construction
(ML, Bayesian)

9. Species Identification
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Diagram 2: Standard workflow for molecular identification of Exserohilum species.
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Genomic DNA Extraction:

Scrape mycelium from a 7-14 day old PDA culture.

Disrupt the fungal cells using mechanical (e.g., bead beating) or enzymatic methods.

Use a commercial fungal DNA extraction kit or a standard CTAB protocol for lysis, protein

removal, and DNA precipitation with isopropanol.

Wash the DNA pellet with 70% ethanol, air-dry, and resuspend in sterile water or TE buffer.

PCR Amplification:

Prepare a PCR master mix in a total volume of 25-50 µL. A typical reaction contains: 1X

PCR Buffer, 1.5 mM MgCl₂, 0.2-0.5 mM of each dNTP, 0.4 µM of each forward and

reverse primer, 1 U of Taq DNA polymerase, and 1-10 ng of template DNA.[14]

Common Primer Pairs:

ITS: ITS5 (5'-GGAAGTAAAAGTCGTAACAAGG-3') / ITS4 (5'-

TCCTCCGCTTATTGATATGC-3')[13][14]

GPDH: GPD1 (5'-CAACGGCTTCGGTCGCATTG-3') / GPD2 (5'-

GCCAAGCAGTTGGTTGTGC-3')[13]

tef1-α: EF1-983F (5'-GCYCCYGGHCAYCGTGAYTTYAT-3') / EF1-2218R (5'-

ATGACACCRACRGCRACRGTYTG-3')[13]

Thermocycler Conditions (Example):[14]

Initial Denaturation: 95°C for 4 minutes

35 Cycles:

Denaturation: 94°C for 1 minute

Annealing: 54-58°C for 1 minute (optimize for primer pair)
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Extension: 72°C for 1 minute

Final Extension: 72°C for 5 minutes

Verify the presence of a single PCR product of the expected size using agarose gel

electrophoresis.

Sequencing and Phylogenetic Analysis:

Purify the PCR product using a commercial kit to remove primers and dNTPs.

Send the purified product for bidirectional Sanger sequencing using the same primers as

for amplification.

Assemble and edit the resulting sequences to obtain a consensus sequence for each

gene region.

Use the BLASTn tool against the NCBI GenBank database for a preliminary identification.

[12]

For phylogenetic analysis, retrieve reference sequences of related species from GenBank.

Create a multiple sequence alignment using software like MAFFT or ClustalW.

Construct a phylogenetic tree using methods such as Maximum Likelihood (ML) or

Bayesian Inference (BI) to determine the evolutionary relationship of the isolate.[13]

Conclusion
The accurate taxonomic classification of Exserohilum species is a multi-faceted process that

integrates classical morphological techniques with robust multi-locus molecular data. While

microscopic features, particularly the exserted hilum, are foundational for genus-level

identification, DNA sequencing of multiple conserved gene regions is now the standard for

precise species delimitation. The protocols and comparative data provided in this guide offer a

framework for researchers to reliably identify and classify these important plant and human

pathogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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